Cas no 1798619-96-1 (N-2-(4-chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• CAS No: 1798619-96-1
• MF: C₁₈H₁₄ClFN₂O₂
• MW: 344.767366886139
• CID: 6226072
• PubChem ID: 76145345
• Update Time: 2025-08-05

N-2-(4-chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• N-[2-(4-chlorophenyl)ethyl]-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• F2434-1328
• AKOS024648099
• 1798619-96-1
• N-(4-chlorophenethyl)-5-(4-fluorophenyl)oxazole-2-carboxamide

• Inchi： 1S/C18H14ClFN2O2/c19-14-5-1-12(2-6-14)9-10-21-17(23)18-22-11-16(24-18)13-3-7-15(20)8-4-13/h1-8,11H,9-10H2,(H,21,23)
• InChI Key： SFWBATFWSJKYAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(C1=NC=C(C2C=CC(=CC=2)F)O1)=O

Computed Properties

• Exact Mass: 344.0727835g/mol
• Monoisotopic Mass: 344.0727835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.1Ų

Additional information on N-2-(4-chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide

N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide: A Comprehensive Overview

N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide, identified by the CAS number 1798619-96-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of substituents such as the 4-chlorophenyl and 4-fluorophenyl groups introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

The structure of N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide is characterized by a central oxazole ring, with substituents attached at positions 2 and 5. The 4-chlorophenyl group at position 2 contributes to the compound's stability and reactivity, while the 4-fluorophenyl group at position 5 enhances its electronic properties. The carboxamide group further adds functionality, making this compound versatile for various applications.

Recent studies have highlighted the potential of oxazole derivatives in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxazole-containing compounds exhibit promising anti-inflammatory and anticancer activities. In particular, N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide has shown potential as a lead compound for developing novel therapeutic agents due to its ability to modulate key cellular pathways.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The use of advanced catalytic systems has also been explored to enhance reaction efficiency, which is crucial for industrial applications.

In terms of applications, N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide has been investigated for its role in agrochemicals. Studies conducted by agricultural scientists have shown that this compound exhibits potent pesticidal activity against various insect species. Its ability to inhibit key enzymes in insect metabolism makes it a promising candidate for developing eco-friendly pesticides.

Beyond its chemical applications, this compound has also found relevance in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers with unique thermal and mechanical properties. The incorporation of oxazole moieties into polymer backbones has been shown to enhance their stability under harsh conditions, opening new avenues for high-performance materials.

The environmental impact of N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide has also been a topic of interest. Studies have focused on its biodegradability and toxicity profiles to assess its safety for use in various applications. Preliminary results indicate that the compound exhibits low toxicity towards non-target organisms, which is a positive indicator for its sustainable use.

In conclusion, N-2-(4-Chlorophenyl)ethyl-5-(4-fluorophenyl)-1,3-Oxazole-2-carboxamide, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.